Cas no 1221342-53-5 (1-Chloro-1-(3,4-difluoro-phenyl)-propan-2-one)
1-Chloro-1-(3,4-difluoro-phenyl)-propan-2-one is a fluorinated aromatic ketone derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring both chloro and difluorophenyl substituents, offers reactivity advantageous for further functionalization, making it a versatile intermediate in organic synthesis. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can be beneficial in the design of bioactive compounds. This compound is typically handled under controlled conditions due to its reactive chloro-ketone moiety. Its purity and well-defined structure ensure consistent performance in synthetic routes, supporting research and development in medicinal chemistry and specialty chemical production.
1221342-53-5 structure
Product Name:1-Chloro-1-(3,4-difluoro-phenyl)-propan-2-one
CAS No:1221342-53-5
MF:C9H7ClF2O
MW:204.601088762283
MDL:MFCD14707526
CID:3163050
PubChem ID:46318634
Update Time:2025-06-07
1-Chloro-1-(3,4-difluoro-phenyl)-propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloro-1-(3,4-difluoro-phenyl)-propan-2-one
- MFCD14707526
- G51291
- AKOS017558845
- Z1269236760
- 1-chloro-3-(3,4-difluorophenyl)propan-2-one
- 1221342-53-5
- 101-813-4
- EN300-5033186
- FC1=C(F)C=C(CC(=O)CCl)C=C1
- CS-0250286
-
- MDL: MFCD14707526
- Inchi: 1S/C9H7ClF2O/c10-5-7(13)3-6-1-2-8(11)9(12)4-6/h1-2,4H,3,5H2
- InChI Key: BBVRSAALAJWKQD-UHFFFAOYSA-N
- SMILES: ClCC(CC1C=CC(=C(C=1)F)F)=O
Computed Properties
- Exact Mass: 204.015
- Monoisotopic Mass: 204.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 2.4
1-Chloro-1-(3,4-difluoro-phenyl)-propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB420616-1 g |
1-Chloro-3-(3,4-difluorophenyl)propan-2-one |
1221342-53-5 | 1g |
€467.00 | 2023-04-24 | ||
| abcr | AB420616-5 g |
1-Chloro-3-(3,4-difluorophenyl)propan-2-one |
1221342-53-5 | 5g |
€736.80 | 2023-04-24 | ||
| abcr | AB420616-10 g |
1-Chloro-3-(3,4-difluorophenyl)propan-2-one |
1221342-53-5 | 10g |
€1020.80 | 2023-04-24 | ||
| abcr | AB420616-1g |
1-Chloro-3-(3,4-difluorophenyl)propan-2-one; . |
1221342-53-5 | 1g |
€467.00 | 2025-02-13 | ||
| abcr | AB420616-5g |
1-Chloro-3-(3,4-difluorophenyl)propan-2-one; . |
1221342-53-5 | 5g |
€736.80 | 2025-02-13 | ||
| abcr | AB420616-10g |
1-Chloro-3-(3,4-difluorophenyl)propan-2-one; . |
1221342-53-5 | 10g |
€1020.80 | 2025-02-13 | ||
| Enamine | EN300-5033186-0.05g |
1-chloro-3-(3,4-difluorophenyl)propan-2-one |
1221342-53-5 | 95.0% | 0.05g |
$101.0 | 2025-03-15 | |
| Enamine | EN300-5033186-0.1g |
1-chloro-3-(3,4-difluorophenyl)propan-2-one |
1221342-53-5 | 95.0% | 0.1g |
$152.0 | 2025-03-15 | |
| Enamine | EN300-5033186-0.25g |
1-chloro-3-(3,4-difluorophenyl)propan-2-one |
1221342-53-5 | 95.0% | 0.25g |
$216.0 | 2025-03-15 | |
| Enamine | EN300-5033186-0.5g |
1-chloro-3-(3,4-difluorophenyl)propan-2-one |
1221342-53-5 | 95.0% | 0.5g |
$407.0 | 2025-03-15 |
1-Chloro-1-(3,4-difluoro-phenyl)-propan-2-one Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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